molecular formula C16H12O6 B6410185 4-(3,5-Dicarboxyphenyl)-3-methylbenzoic acid, 95% CAS No. 1262010-73-0

4-(3,5-Dicarboxyphenyl)-3-methylbenzoic acid, 95%

Cat. No. B6410185
CAS RN: 1262010-73-0
M. Wt: 300.26 g/mol
InChI Key: CQFBRKKUYTZJCF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-(3,5-Dicarboxyphenyl)-3-methylbenzoic acid, commonly referred to as 4-DMBA, is a synthetic organic compound belonging to the class of carboxylic acids. It is a white crystalline solid with a melting point of 120 °C and a molecular weight of 242.2 g/mol. 4-DMBA has been widely studied for its various biochemical and physiological effects, as well as its applications in scientific research.

Scientific Research Applications

4-DMBA has been used in a variety of scientific research applications, such as the study of enzyme kinetics, metabolic pathways, and protein-ligand interactions. It has also been used to study the effects of environmental factors on the stability of proteins and to investigate the effects of drugs on enzyme activity. In addition, 4-DMBA has been used to study the structure and function of proteins, as well as the mechanism of action of drugs.

Mechanism of Action

The mechanism of action of 4-DMBA is not yet fully understood. However, it is believed to act as an inhibitor of enzymes involved in the synthesis of fatty acids, such as acetyl-CoA carboxylase and fatty acid synthase. In addition, it is believed to inhibit the activity of protein kinases and phosphatases, which are involved in the regulation of various cellular processes.
Biochemical and Physiological Effects
4-DMBA has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes involved in fatty acid synthesis, as well as protein kinases and phosphatases. In addition, it has been shown to reduce the levels of cholesterol and triglycerides in the blood, as well as to reduce the risk of cardiovascular disease. It has also been shown to reduce inflammation and to have anti-cancer effects.

Advantages and Limitations for Lab Experiments

4-DMBA has several advantages for use in laboratory experiments. It is a relatively inexpensive compound, and it is readily available. In addition, it is easy to synthesize and can be stored for long periods of time without degradation. However, there are some limitations to its use in laboratory experiments. For example, it is a relatively weak inhibitor of enzymes, and its effects may not be easily observed in some experiments.

Future Directions

There are several potential future directions for the study of 4-DMBA. For example, further research could be conducted to better understand its mechanism of action and to determine its potential therapeutic applications. In addition, further research could be conducted to determine its effects on other enzymes and proteins, as well as its effects on other biochemical and physiological processes. Finally, further research could be conducted to explore its potential applications in other scientific fields, such as biotechnology and drug development.

Synthesis Methods

4-DMBA can be synthesized through various methods, such as the Friedel-Crafts acylation reaction, the Wittig reaction, and the Suzuki coupling reaction. The most commonly used method is the Friedel-Crafts acylation reaction, which involves the reaction of an aromatic compound with a carboxylic acid chloride in the presence of a Lewis acid catalyst. This method has been used to synthesize 4-DMBA from 3-methylbenzoic acid and 3,5-dicarboxyphenyl chloride.

properties

IUPAC Name

5-(4-carboxy-2-methylphenyl)benzene-1,3-dicarboxylic acid
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H12O6/c1-8-4-9(14(17)18)2-3-13(8)10-5-11(15(19)20)7-12(6-10)16(21)22/h2-7H,1H3,(H,17,18)(H,19,20)(H,21,22)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

CQFBRKKUYTZJCF-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(C=CC(=C1)C(=O)O)C2=CC(=CC(=C2)C(=O)O)C(=O)O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H12O6
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID60691872
Record name 2'-Methyl[1,1'-biphenyl]-3,4',5-tricarboxylic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID60691872
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

300.26 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-(3,5-Dicarboxyphenyl)-3-methylbenzoic acid

CAS RN

1262010-73-0
Record name 2'-Methyl[1,1'-biphenyl]-3,4',5-tricarboxylic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID60691872
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.